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Executive Summary
β-Alaninamide, the amide derivative of the non-proteinogenic amino acid β-alanine, primarily

functions as a substrate for the ubiquitous cell-surface enzyme Aminopeptidase N (APN, also

known as CD13). Its core biological activity lies in its enzymatic hydrolysis to yield β-alanine,

effectively serving as a pro-drug for this versatile molecule. The subsequent physiological

effects are therefore attributable to the biological roles of β-alanine, which include serving as a

rate-limiting precursor to the dipeptide carnosine, a potent intracellular pH buffer and

antioxidant. This guide provides a comprehensive overview of the known biological activities of

β-alaninamide, its metabolic fate, and the functional consequences of its conversion to β-

alanine. Detailed experimental protocols for the characterization of its enzymatic hydrolysis and

the quantification of its metabolic product are also presented.

Core Biological Activity: Hydrolysis by
Aminopeptidase N (CD13)
The principal biological activity of β-alaninamide is its role as a substrate for Aminopeptidase N

(APN/CD13), a zinc-dependent metalloprotease widely expressed on the surface of various cell

types, including endothelial, epithelial, and hematopoietic cells[1]. APN cleaves neutral amino

acids from the N-terminus of peptides and polypeptides, and its activity on β-alaninamide

results in the hydrolysis of the amide bond to release β-alanine and ammonia.
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Enzymatic Reaction
The enzymatic conversion of β-alaninamide to β-alanine is a hydrolytic cleavage reaction

catalyzed by APN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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